3-(3-Thiomorpholin-4-ylpropoxy)aniline

• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol
• IUPAC Name: 3-(3-thiomorpholin-4-ylpropoxy)aniline
• InChI: InChI=1S/C13H20N2OS/c14-12-3-1-4-13(11-12)16-8-2-5-15-6-9-17-10-7-15/h1,3-4,11H,2,5-10,14H2
• InChI Key: XOJHLYJSTNJOII-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CCCOC2=CC=CC(=C2)N

Description

3-(3-Thiomorpholin-4-ylpropoxy)aniline is an aromatic amine derivative featuring a thiomorpholine ring linked via a propoxy chain to an aniline core. This compound is of interest in medicinal chemistry and materials science due to its hybrid structure combining aromatic amines and heterocyclic motifs.

Preparation Methods

The synthesis of 3-(3-Thiomorpholin-4-ylpropoxy)aniline typically involves several steps. One common method includes the nucleophilic substitution reaction where a halogenated precursor reacts with thiomorpholine under controlled conditions. The reaction conditions often involve the use of a base and a suitable solvent to facilitate the substitution process . Industrial production methods may involve optimization of these reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

3-(3-Thiomorpholin-4-ylpropoxy)aniline undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the aniline moiety can be further functionalized using different nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(3-Thiomorpholin-4-ylpropoxy)aniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and protein binding.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(3-Thiomorpholin-4-ylpropoxy)aniline involves its interaction with specific molecular targets. The thiomorpholine ring can interact with enzymes or receptors, altering their activity. The aniline moiety may participate in hydrogen bonding or π-π interactions, influencing the compound’s overall biological activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

3-Fluoro-4-[3-(morpholin-4-yl)propoxy]aniline

• Structure : Differs by replacing the thiomorpholine sulfur with oxygen (morpholine) and introducing a fluorine atom at the 3-position of the aniline ring .
• Hydrogen-bonding capacity: Morpholine’s oxygen may improve water solubility relative to thiomorpholine’s sulfur, which is more lipophilic.

3-[(Morpholin-4-yl)sulphonyl]aniline

• Structure : Substitutes the propoxy-thiomorpholine group with a morpholine-sulphonyl moiety directly attached to the aniline ring .
• Implications: Sulphonyl group: Introduces strong electron-withdrawing effects, reducing basicity of the aniline NH₂ group and altering reactivity in coupling reactions.

3-Chloro-4-[4-(propan-2-yl)phenoxy]aniline

• Structure: Features a chlorinated aniline core and a bulky isopropylphenoxy group instead of thiomorpholinylpropoxy .
• Implications: Steric hindrance: The phenoxy group may limit rotational freedom and reduce interaction with biological targets compared to the flexible propoxy chain in the target compound.

3-Fluoro-4-propoxyaniline

• Structure : Simplifies the target compound by omitting the thiomorpholine ring entirely, retaining only the propoxy-aniline backbone .
• Implications :
  • Reduced complexity : Lower molecular weight may improve synthetic accessibility but diminish target specificity in biological applications.

Reactivity and Functional Group Interactions

• Thiomorpholine vs. Morpholine derivatives (e.g., 3-Fluoro-4-[3-morpholinopropoxy]aniline) may exhibit faster hydrolysis rates due to oxygen’s higher electronegativity .
• Aniline Core Modifications :
  • Fluorine or chlorine substituents (e.g., 3-fluoro-4-propoxyaniline ) polarize the aromatic ring, directing electrophilic attacks to specific positions.
  • Sulphonyl groups (e.g., 3-[(Morpholin-4-yl)sulphonyl]aniline ) deactivate the aniline NH₂, reducing its participation in diazotization or condensation reactions.